Cas no 2228327-35-1 (2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine
• CAS No: 2228327-35-1
• MF: C₈H₉F₂N₃
• MW: 185.173968076706
• CID: 6062869
• PubChem ID: 165697834
• Update Time: 2025-05-24

2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine
• EN300-1928551
• [2,2-difluoro-1-(pyrazin-2-yl)cyclopropyl]methanamine
• 2228327-35-1

• Inchi： 1S/C8H9F2N3/c9-8(10)4-7(8,5-11)6-3-12-1-2-13-6/h1-3H,4-5,11H2
• InChI Key： DLNNFIOBJIQHAC-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NC=CN=1)CN)F

Computed Properties

• Exact Mass: 185.07645362g/mol
• Monoisotopic Mass: 185.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine

Recent Advances in the Study of 2,2-Difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine (CAS: 2228327-35-1)

The compound 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine (CAS: 2228327-35-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine. Researchers have developed a novel multi-step synthesis route that involves the use of fluorinated cyclopropane precursors and pyrazine derivatives. The incorporation of fluorine atoms into the cyclopropane ring has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising scaffold for drug development.

In vitro and in vivo studies have demonstrated that 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine exhibits potent activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary data indicate that the compound may have neuroprotective properties, opening new avenues for research in neurodegenerative disorders.

The mechanism of action of 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine is currently under investigation. Early findings suggest that it may interact with key signaling pathways, modulating the activity of transcription factors and cytokines. Further studies are needed to elucidate the precise molecular interactions and downstream effects of this compound.

Despite its promising potential, several challenges remain in the development of 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2,2-difluoro-1-(pyrazin-2-yl)cyclopropylmethanamine represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully understand its therapeutic potential and translate these findings into clinical applications.